Cas no 2308462-84-0 ((3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidobutanoic acid)

• Product Name: (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidobutanoic acid
• CAS No: 2308462-84-0
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6265050
• PubChem ID: 165509481
• Update Time: 2025-06-10

(3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidobutanoic acid
• EN300-1548841
• 2308462-84-0
• (3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanamido]butanoic acid

• Inchi： 1S/C26H32N2O5/c1-16(13-23(29)30)27-24(31)22(14-26(2,3)4)28-25(32)33-15-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,16,21-22H,13-15H2,1-4H3,(H,27,31)(H,28,32)(H,29,30)/t16-,22?/m1/s1
• InChI Key： BWYCDKYDYKDOIF-XESZBRCGSA-N
• SMILES： O(C(NC(C(N[C@H](C)CC(=O)O)=O)CC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidobutanoic acid

Introduction to CAS No 2308462-84-0 and (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidobutanoic Acid

The compound with the CAS No 2308462-84-0 and the product name (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidobutanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The molecular structure, characterized by a complex amino acid derivative, integrates several key functional groups that make it a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of novel amino acid-based therapeutics, particularly those that can modulate biological pathways involved in inflammation, metabolism, and neurodegeneration. The presence of the (9H-fluoren-9-yl)methoxycarbonyl moiety in the compound’s structure suggests potential interactions with biological targets that could lead to therapeutic benefits. This moiety is often employed in medicinal chemistry to enhance solubility and metabolic stability, making it an attractive feature for drug design.

The (3R)-configuration of the compound is particularly noteworthy, as chirality plays a critical role in the pharmacological activity of many drugs. The specific stereochemistry of this compound may confer unique properties that differentiate it from other analogs in the same chemical space. This aspect has been a focus of recent research, with studies suggesting that enantiomerically pure compounds can exhibit enhanced efficacy and reduced side effects compared to racemic mixtures.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, which has accelerated the discovery process for new drug candidates. The structural features of CAS No 2308462-84-0, including its amino acid backbone and the fluorenyl methoxycarbonyl group, have been analyzed using molecular docking simulations to identify potential binding sites on target proteins. These studies have provided valuable insights into how this compound might interact with biological systems, paving the way for further experimental validation.

The synthesis of such complex molecules often presents significant challenges due to the multiple stereocenters and functional groups involved. However, recent improvements in synthetic methodologies have made it increasingly feasible to produce these compounds on a scalable basis. The synthesis of (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidobutanoic acid involves multi-step reactions that require careful optimization to ensure high yield and purity. These synthetic strategies have been refined through iterative experimentation and the application of modern catalytic techniques.

In addition to its potential as a drug candidate, this compound may also find applications in the development of chiral auxiliaries and catalysts. The fluorenyl group, in particular, is known for its stability and rigidity, which can be advantageous in designing molecules that require specific spatial orientations within biological systems. This property has been explored in various contexts, including asymmetric synthesis and the development of novel materials.

Current research is focused on evaluating the pharmacokinetic properties of this compound to determine its suitability for clinical translation. Studies are underway to assess its absorption, distribution, metabolism, excretion (ADME) profiles, as well as its safety and efficacy in preclinical models. These investigations are crucial for understanding how this compound behaves within a biological system and whether it meets the stringent criteria required for therapeutic use.

The integration of cutting-edge technologies such as high-throughput screening (HTS) and artificial intelligence (AI) has significantly enhanced the drug discovery process. These tools allow researchers to rapidly evaluate large libraries of compounds for their potential activity against various disease targets. The unique structure of CAS No 2308462-84-0 makes it an interesting candidate for such screens, where its distinct chemical profile could be leveraged to identify new therapeutic opportunities.

The role of fluorinated compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures often leads to improved pharmacological properties, including enhanced binding affinity and metabolic stability. The fluorenyl methoxycarbonyl group in this compound exemplifies how fluorine-based moieties can be strategically incorporated into drug candidates to optimize their performance. This trend reflects broader trends in pharmaceutical innovation where structural complexity is leveraged to achieve desired biological outcomes.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug design. The development of targeted therapies that modulate specific biological pathways requires molecules with precise structural features. The multifaceted nature of (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidobutanoic acid, combining an amino acid scaffold with advanced functional groups like the fluorenyl moiety, positions it as a versatile tool for addressing complex diseases.

In conclusion,CAS No 2308462-84-0 and its corresponding product represent a significant contribution to pharmaceutical chemistry. Their unique structural attributes and potential applications highlight their importance as candidates for further research and development. As scientific methodologies continue to advance, compounds like these will play an increasingly critical role in shaping the future of medicine.